Cas no 384802-67-9 (ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate
• CAS No: 384802-67-9
• MF: C₁₇H₁₉BrO₆
• MW: 399.233165025711
• CID: 6449963
• Update Time: 2025-10-30

ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate
• ethyl 6-bromo-5-(2-isopropoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-2-methyl-5-[2-(1-methylethoxy)-2-oxoethoxy]-, ethyl ester

• Inchi： 1S/C17H19BrO6/c1-5-21-17(20)16-10(4)24-13-7-12(18)14(6-11(13)16)22-8-15(19)23-9(2)3/h6-7,9H,5,8H2,1-4H3
• InChI Key： QFCMAHMQLPMWDK-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC(OC(C)C)=O)C=C2C(C(OCC)=O)=C1C

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 452.2±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate

Introduction to Ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate (CAS No. 384802-67-9)

Ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate, identified by its CAS number 384802-67-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate features a benzofuran core substituted with various functional groups, including a bromine atom, a methyl group, an ester group, and an ethoxy group. These substituents contribute to the compound's unique chemical properties and influence its reactivity and biological interactions. The presence of the bromine atom, in particular, makes it a valuable intermediate in synthetic chemistry, enabling further functionalization and derivatization.

In recent years, there has been a growing interest in benzofuran derivatives due to their potential as pharmacological agents. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in ethyl 6-bromo-2-methyl-5-2-oxo-2-(propan-2-yloxy)ethoxy-1-benzofuran-3-carboxylate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of ethyl 6-bromo-2-methyl-5-2-oxyo-propanalactone is a critical step in the preparation of this compound. This intermediate is formed through the condensation of ethyl acetoacetate with an appropriate nucleophile, followed by bromination and methylation. The use of ethyl acetoacetate as a starting material highlights its versatility in organic synthesis and underscores its importance in the pharmaceutical industry.

The role of 6-bromo substituents in enhancing the reactivity of benzofuran derivatives cannot be overstated. Bromine atoms are known to increase the electrophilicity of aromatic rings, making them more susceptible to nucleophilic substitution reactions. This property is particularly useful in drug discovery, where the ability to introduce new functional groups at specific positions on the molecular scaffold is crucial for optimizing biological activity.

The ethoxy group in ethyl 6-bromo-octahydroindole-3-carboxylate also plays a significant role in determining the compound's behavior. Ethoxy groups are often involved in hydrogen bonding interactions, which can influence both the solubility and bioavailability of pharmaceutical compounds. Additionally, they can serve as points for further chemical modification, allowing for the creation of more complex derivatives with tailored properties.

The carboxylate ester group at the 3-position of the benzofuran ring adds another layer of functionality to this compound. Ester groups are known to be hydrolyzable under certain conditions, which can be exploited to release active pharmaceutical ingredients or to modify the pharmacokinetic properties of drug candidates. This feature makes ethyl 6-bromo-octahydroindole-3-carboxylate a versatile building block for medicinal chemistry.

In recent years, there have been several advancements in the use of benzofuran derivatives as therapeutic agents. For instance, studies have demonstrated that certain benzofuran-based compounds exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory enzymes such as COX and LOX. The structural features present in ethyl 6-bromo-octahydroindole-3-carboxylate may make it a valuable candidate for developing novel anti-inflammatory drugs.

The compound's potential as an anticancer agent is also an area of active research. Benzofuran derivatives have been shown to induce apoptosis in cancer cells by disrupting key cellular signaling pathways. The presence of multiple functional groups in this compound suggests that it may be capable of interacting with various targets within cancer cells, making it a promising candidate for further investigation.

The synthesis and characterization of new benzofuran derivatives continue to be areas of intense interest in academic and industrial research settings. The development of efficient synthetic routes allows for the rapid exploration of novel molecular structures and their potential biological activities. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming the identity and purity of these compounds.

The use of computational methods for predicting the biological activity of benzofuran derivatives has also gained prominence in recent years. Molecular modeling techniques can provide insights into how these compounds interact with biological targets at the molecular level. This information can guide the design of more effective drug candidates and streamline the drug discovery process.

In conclusion, ethyl 6-bromo-octahydroindole-3-carboxylate (CAS No. 384802-67-9) represents a fascinating example of how complex organic molecules can be designed and synthesized for potential therapeutic applications. Its unique structural features make it a valuable intermediate in pharmaceutical chemistry and highlight its potential as a lead compound for further drug development efforts.